(4-(Cyclopropylsulfonyl)piperazin-1-yl)(1-(6-phenylpyrimidin-4-yl)azetidin-3-yl)methanone

• IUPAC Name: (4-cyclopropylsulfonylpiperazin-1-yl)-[1-(6-phenylpyrimidin-4-yl)azetidin-3-yl]methanone
• InChI: InChI=1S/C21H25N5O3S/c27-21(24-8-10-26(11-9-24)30(28,29)18-6-7-18)17-13-25(14-17)20-12-19(22-15-23-20)16-4-2-1-3-5-16/h1-5,12,15,17-18H,6-11,13-14H2
• InChI Key: PXFQSFHMOVAQOW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1S(=O)(=O)N2CCN(CC2)C(=O)C3CN(C3)C4=NC=NC(=C4)C5=CC=CC=C5
• Molecular Formula: C21H25N5O3S
• Molecular Weight: 427.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a cyclopropylsulfonyl group, a piperazine ring, a phenylpyrimidin group, and an azetidin ring. These groups suggest that the compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific information or literature on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. It would include a piperazine ring (a six-membered ring with two nitrogen atoms), attached to a cyclopropylsulfonyl group and an azetidin ring (a four-membered ring with one nitrogen atom). The azetidin ring would also be attached to a phenylpyrimidin group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Scientific Research Applications

Anti-Tubercular Agents

• Findings : Several compounds exhibited significant activity against M. tuberculosis, with IC50 values ranging from 1.35 to 2.18 mM. .

Antimicrobial Agents

• .

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific functional groups present. Without more information, it’s difficult to predict the exact mechanism.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. Without more information, it’s difficult to provide a detailed safety analysis.

Future Directions

The study of complex organic compounds like this one is a vibrant field of research, with potential applications in areas like drug discovery, materials science, and chemical biology. Future research could involve synthesizing the compound, studying its properties, and exploring its potential uses.